Cas no 501127-89-5 (tert-butyl 3,5-dioxopiperazine-1-carboxylate)

• Product Name: tert-butyl 3,5-dioxopiperazine-1-carboxylate
• CAS No: 501127-89-5
• MF: C₉H₁₄N₂O₄
• MW: 214.218462467194
• MDL: MFCD16990495
• CID: 1113104
• PubChem ID: 59834673
• Update Time: 2025-08-02

tert-butyl 3,5-dioxopiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3,5-dioxo-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester
• tert-butyl 3,5-dioxopiperazine-1-carboxylate
• EN300-95180
• 4-tert-Butoxycarbonylpiperazine-2,6-dione
• AKOS015426480
• AS-51132
• RUVRAIGXERUAHV-UHFFFAOYSA-N
• MFCD16990495
• CS-0048346
• 3,5-Dioxo-1-piperazinecarboxylicacid1,1-dimethylethylester
• 1-Piperazinecarboxylic acid, 3,5-dioxo-, 1,1-dimethylethyl ester
• 501127-89-5
• 1-Boc-3,5-dioxopiperazine
• BVA12789
• A858281
• SCHEMBL1583251
• DA-42301
• P11965
• SB11266
• 4-Boc-piperazine-2,6-dione
• SY197390

• MDL： MFCD16990495
• Inchi： 1S/C9H14N2O4/c1-9(2,3)15-8(14)11-4-6(12)10-7(13)5-11/h4-5H2,1-3H3,(H,10,12,13)
• InChI Key： RUVRAIGXERUAHV-UHFFFAOYSA-N
• SMILES： O(C(N1CC(NC(C1)=O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 214.09542
• Monoisotopic Mass: 214.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• PSA: 75.71

tert-butyl 3,5-dioxopiperazine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)